Cas no 3002485-27-7 ((6-Bromo-2-fluoro-3-(trifluoromethyl)phenyl)(propyl)sulfane)

• Product Name: (6-Bromo-2-fluoro-3-(trifluoromethyl)phenyl)(propyl)sulfane
• CAS No: 3002485-27-7
• MF: C₁₀H₉BrF₄S
• MW: 317.141074895859
• CID: 6797202
• PubChem ID: 171366205
• Update Time: 2025-06-27

(6-Bromo-2-fluoro-3-(trifluoromethyl)phenyl)(propyl)sulfane Chemical and Physical Properties

Names and Identifiers

• (6-bromo-2-fluoro-3-(trifluoromethyl)phenyl)(propyl)sulfane
• 3002485-27-7
• (6-Bromo-2-fluoro-3-(trifluoromethyl)phenyl)(propyl)sulfane

• Inchi： 1S/C10H9BrF4S/c1-2-5-16-9-7(11)4-3-6(8(9)12)10(13,14)15/h3-4H,2,5H2,1H3
• InChI Key： IGZBPVAYELSSLB-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(F)(F)F)C(=C1SCCC)F

Computed Properties

• Exact Mass: 315.95445g/mol
• Monoisotopic Mass: 315.95445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• Density: 1.56±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 268.8±40.0 °C(Predicted)

Additional information on (6-Bromo-2-fluoro-3-(trifluoromethyl)phenyl)(propyl)sulfane

Introduction to (6-Bromo-2-fluoro-3-(trifluoromethyl)phenyl)(propyl)sulfane and Its Significance in Modern Chemical Research

The compound with the CAS number 3002485-27-7 and the product name (6-Bromo-2-fluoro-3-(trifluoromethyl)phenyl)(propyl)sulfane represents a fascinating molecule in the realm of organic chemistry. This sulfane derivative, characterized by its unique structural features, has garnered significant attention due to its potential applications in pharmaceuticals, agrochemicals, and material science. The presence of multiple fluorinated and brominated aromatic rings, combined with a propyl sulfane moiety, endows this compound with distinct chemical properties that make it a valuable candidate for further investigation.

In recent years, the field of medicinal chemistry has witnessed a surge in the development of novel heterocyclic compounds, particularly those incorporating fluorine and bromine atoms. These elements are known for their ability to enhance metabolic stability, binding affinity, and overall pharmacological activity. The compound (6-Bromo-2-fluoro-3-(trifluoromethyl)phenyl)(propyl)sulfane exemplifies this trend, as its molecular architecture suggests a high degree of functional tunability. This makes it an attractive scaffold for designing new therapeutic agents targeting various diseases.

The structural motif of this compound includes a phenyl ring substituted with bromine at the 6-position, fluoro at the 2-position, and trifluoromethyl at the 3-position. These substituents not only contribute to its unique electronic properties but also provide multiple sites for chemical modification. Such modifications can be exploited to fine-tune the compound's interactions with biological targets, thereby optimizing its pharmacological profile. For instance, the bromine atom can serve as a handle for further functionalization via cross-coupling reactions, while the fluoro and trifluoromethyl groups can enhance lipophilicity and metabolic stability.

Recent studies have highlighted the importance of sulfane-containing compounds in medicinal chemistry. Sulfanes are known for their ability to participate in sulfur-nitrogen interactions, which can be crucial for binding to biological targets such as enzymes and receptors. The propyl sulfane moiety in (6-Bromo-2-fluoro-3-(trifluoromethyl)phenyl)(propyl)sulfane adds an additional layer of complexity, potentially allowing for unique binding modes that differ from traditional sulfur-based heterocycles. This feature makes the compound a promising candidate for developing novel drugs with improved efficacy and selectivity.

The synthesis of this compound involves several key steps that highlight the expertise required in modern organic chemistry. The introduction of fluorine and bromine atoms into the aromatic ring requires precise control over reaction conditions to ensure high yield and purity. Additionally, the formation of the sulfane bond necessitates careful selection of reagents and catalysts to achieve optimal results. These synthetic challenges underscore the importance of advanced techniques in chemical synthesis and underscore why researchers are keen on exploring this molecule further.

In terms of potential applications, (6-Bromo-2-fluoro-3-(trifluoromethyl)phenyl)(propyl)sulfane shows promise in several areas. In pharmaceuticals, it could serve as a lead compound for drug discovery programs targeting neurological disorders, cancer, and infectious diseases. Its structural features suggest that it may interact with enzymes involved in these conditions, offering a starting point for developing new therapeutic strategies. Furthermore, its agrochemical potential cannot be overlooked; such compounds may contribute to the development of novel pesticides or herbicides by leveraging their unique chemical properties.

The role of computational chemistry in studying this compound cannot be overstated. Advanced computational methods allow researchers to predict the behavior of molecules like (6-Bromo-2-fluoro-3-(trifluoromethyl)phenyl)(propyl)sulfane at both molecular and atomic levels. These predictions can guide experimental design by providing insights into reaction mechanisms, binding affinities, and metabolic pathways. By integrating computational studies with traditional experimental approaches, scientists can accelerate the discovery process and reduce costs associated with trial-and-error experimentation.

The future prospects for this compound are exciting given its unique structural features and potential applications. Ongoing research aims to explore its pharmacological activity by synthesizing analogues with modified substituents. Additionally, efforts are being made to understand how environmental factors influence its stability and reactivity. Such studies will not only enhance our fundamental understanding of sulfane-containing compounds but also pave the way for their practical use in various fields.

In conclusion, (6-Bromo-2-fluoro-3-(trifluoromethyl)phenyl)(propyl)sulfane, identified by its CAS number 3002485-27-7, represents a significant advancement in chemical research. Its complex structure offers numerous opportunities for functionalization and application across multiple domains including pharmaceuticals and agrochemicals. As research continues to uncover new possibilities for this molecule, it is likely to play an increasingly important role in shaping future developments in organic chemistry.